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Compound of Interest

Compound Name: Ethyl Chrysanthemate-D6

Cat. No.: B15556774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Ethyl Chrysanthemate-D6. Given that safety data for the deuterated form is not

extensively available, this guide leverages data from the non-deuterated Ethyl Chrysanthemate

and the broader class of pyrethroid compounds, for which Ethyl Chrysanthemate is a key

intermediate. This information is intended to enable researchers to handle this compound

safely in a laboratory setting.

Chemical and Physical Properties
Ethyl Chrysanthemate is a key intermediate in the synthesis of pyrethroid insecticides.[1] The

deuterated form, Ethyl Chrysanthemate-D6, is structurally identical except for the substitution

of six hydrogen atoms with deuterium. This isotopic labeling is typically used in research for

tracing metabolic pathways or as an internal standard in analytical studies. While deuteration

can slightly alter physical properties such as density and boiling point, the fundamental

chemical reactivity and biological activity are generally considered to be similar to the non-

deuterated analog.

Table 1: Physical and Chemical Properties of Ethyl Chrysanthemate
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Property Value Reference

Molecular Formula C₁₂H₂₀O₂ [2]

Molecular Weight 196.29 g/mol [3]

Appearance
Colorless to pale yellow oily

liquid
[4]

Odor Faint, pleasant floral [4]

Boiling Point 112 °C @ 10 mmHg [5]

Flash Point 84 °C (184 °F) [5]

Density 0.906 g/mL at 25 °C [5]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and diethyl ether.

[4]

Toxicological Data
The acute toxicity of Ethyl Chrysanthemate has been evaluated in several animal models. It

exhibits low acute toxicity to mammals.[4] The primary mechanism of toxicity for pyrethroids,

the class of compounds derived from ethyl chrysanthemate, involves the disruption of voltage-

gated sodium channels in the nervous system.[6][7]

Table 2: Acute Toxicity of Ethyl Chrysanthemate (Non-deuterated)
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Test Species Route Value Reference

LD₅₀ Rat Oral 2600 mg/kg [8]

LD₅₀ Mouse Oral 2600 mg/kg [8]

LD₅₀ Guinea Pig Oral 1900 mg/kg [8]

LD₅₀ Mouse Dermal > 5000 mg/kg [8]

LC₅₀
Mammal

(unspecified)
Inhalation > 1600 mg/m³ [8]

LC Mouse Inhalation > 1600 mg/m³ [8]

Hazard Identification and Handling Precautions
Based on available safety data sheets for Ethyl Chrysanthemate, the compound is considered

to have low acute toxicity. However, as with any chemical, appropriate handling precautions

should be observed to minimize exposure.

GHS Classification
While some sources indicate that Ethyl Chrysanthemate does not meet the criteria for GHS

hazard classification, it is prudent to handle it as a potential mild irritant.[3][8]

Personal Protective Equipment (PPE)
A standard laboratory safety protocol should be followed when handling Ethyl
Chrysanthemate-D6.

Table 3: Recommended Personal Protective Equipment
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Protection Type Recommendation

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection
Chemically resistant gloves (e.g., nitrile). Lab

coat.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols are generated,

use a NIOSH-approved respirator.

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing. Avoid breathing vapors or mist. Wash

thoroughly after handling.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.

Experimental Protocols: A General Framework for
Safety Assessment
Specific experimental protocols for the safety assessment of Ethyl Chrysanthemate-D6 are

not readily available in the public domain. However, a general workflow for assessing the safety

of a chemical like Ethyl Chrysanthemate can be outlined based on standard toxicological

practices for new chemical entities and the known properties of pyrethroids.
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In Vitro Assessment

In Vivo Assessment (Rodent Model) Data Analysis and Risk Assessment

Cytotoxicity Assays Genotoxicity Assays (e.g., Ames test)

Acute Toxicity (LD50/LC50)

Proceed if low in vitro toxicity

Metabolic Stability Assays

Data AnalysisSub-chronic Toxicity

Dermal & Ocular Irritation

Risk Assessment SDS Preparation

Click to download full resolution via product page

A generalized workflow for the safety assessment of a chemical compound.

Potential Signaling Pathways and Mechanism of
Action
As an intermediate for pyrethroid synthesis, the primary toxicological concern for Ethyl

Chrysanthemate would be related to the known mechanism of action of pyrethroids.

Pyrethroids exert their neurotoxic effects by targeting voltage-gated sodium channels in

neurons.[6] This leads to prolonged channel opening, repetitive nerve firing, and eventual

paralysis in insects.[4][9] While mammals are less susceptible due to more efficient

metabolism, high doses can lead to neurotoxic effects.[7]

The metabolism of pyrethroids, and by extension their precursors like Ethyl Chrysanthemate,

primarily involves ester hydrolysis, breaking the molecule down into its constituent acid and

alcohol moieties, followed by oxidation.[7][10]
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Pyrethroid Interaction with Neuron

Cellular Effects

Pyrethroid Compound
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Repetitive Neuronal Firing

Neurotoxicity
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Simplified diagram of the pyrethroid mechanism of action on voltage-gated sodium channels.

First Aid Measures
In case of exposure to Ethyl Chrysanthemate, the following first aid measures are

recommended based on SDS for the non-deuterated compound.

After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes.
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After skin contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.

After inhalation: Remove to fresh air. If not breathing, give artificial respiration.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Clean mouth with water and drink plenty of water afterwards.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Fire-Fighting Measures
Suitable extinguishing media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.

Specific hazards: Combustible liquid. In case of fire, hazardous decomposition products such

as carbon monoxide and carbon dioxide may be formed.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, and national regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

This guide is intended for informational purposes for a professional audience and should not be

considered a substitute for a formal Safety Data Sheet (SDS) or a comprehensive risk

assessment conducted by a qualified professional. Always refer to the specific SDS provided

by the supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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